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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619

An In-depth Technical Guide on the Physical Properties of (Dimethylamino)acetone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the key physical properties of
(Dimethylamino)acetone, a compound of interest in various research and development
applications. The information is presented to be a valuable resource for laboratory and
development work.

Quantitative Physical Properties

The fundamental physical characteristics of (Dimethylamino)acetone are summarized in the
table below for quick reference and comparison.

Property Value Conditions
Boiling Point 119-120 °C at 760 mmHg[1]
Density 0.883 g/mL at 25 °C[2]

Experimental Protocols for Property Determination

The following sections outline the general methodologies employed for the determination of the
boiling point and density of a liquid compound such as (Dimethylamino)acetone.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for this determination is
distillation.

o Apparatus: A standard distillation apparatus is assembled, consisting of a boiling flask, a
condenser, a receiving flask, and a calibrated thermometer.

e Procedure:

o The (Dimethylamino)acetone sample is placed in the boiling flask along with boiling
chips to ensure smooth boiling.

o The apparatus is heated, and the liquid is brought to a gentle boil.

o The thermometer bulb is positioned in the vapor phase, just below the side arm of the
distillation head, to accurately measure the temperature of the vapor that is in equilibrium
with the boiling liquid.

o The temperature is recorded when it stabilizes during the collection of the distillate. This
stable temperature is the boiling point of the substance at the recorded atmospheric

pressure.

Density Determination

Density is the mass of a substance per unit volume. A precise method for determining the
density of a liquid involves the use of a pycnometer or a density meter.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance.

e Procedure:
o The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with the (Dimethylamino)acetone sample, ensuring no air
bubbles are trapped. The stopper is carefully inserted, and any excess liquid is wiped from
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the outside.

o The mass of the filled pycnometer is measured.

o The volume of the pycnometer is determined by repeating the above steps with a
reference liquid of known density, such as deionized water.

o The density of the (Dimethylamino)acetone is calculated by dividing the mass of the
sample (mass of filled pycnometer minus the mass of the empty pycnometer) by the
volume of the pycnometer.

Logical Relationship of Physical Properties

The physical properties of a compound are interconnected and are fundamental to its behavior
under different conditions. The following diagram illustrates a basic logical flow in utilizing these
properties.
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Logical Flow of Physical Property Utilization
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Caption: Logical relationship between physical properties and their application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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